molecular formula C18H21N3O3S B322881 N-(4-ethoxyphenyl)-4-oxo-4-[2-(1-thien-2-ylethylidene)hydrazino]butanamide

N-(4-ethoxyphenyl)-4-oxo-4-[2-(1-thien-2-ylethylidene)hydrazino]butanamide

Cat. No.: B322881
M. Wt: 359.4 g/mol
InChI Key: BYFUQWVHUSSZIQ-DEDYPNTBSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-ethoxyphenyl)-4-oxo-4-[2-(1-thien-2-ylethylidene)hydrazino]butanamide is a useful research compound. Its molecular formula is C18H21N3O3S and its molecular weight is 359.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 1.2 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H21N3O3S

Molecular Weight

359.4 g/mol

IUPAC Name

N-(4-ethoxyphenyl)-N//'-[(E)-1-thiophen-2-ylethylideneamino]butanediamide

InChI

InChI=1S/C18H21N3O3S/c1-3-24-15-8-6-14(7-9-15)19-17(22)10-11-18(23)21-20-13(2)16-5-4-12-25-16/h4-9,12H,3,10-11H2,1-2H3,(H,19,22)(H,21,23)/b20-13+

InChI Key

BYFUQWVHUSSZIQ-DEDYPNTBSA-N

Isomeric SMILES

CCOC1=CC=C(C=C1)NC(=O)CCC(=O)N/N=C(\C)/C2=CC=CS2

SMILES

CCOC1=CC=C(C=C1)NC(=O)CCC(=O)NN=C(C)C2=CC=CS2

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)CCC(=O)NN=C(C)C2=CC=CS2

solubility

1.2 [ug/mL]

Origin of Product

United States

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